Cas no 7195-50-8 (Benzene,2-(bromomethyl)-1,3,5-trinitro-)

• Product Name: Benzene,2-(bromomethyl)-1,3,5-trinitro-
• CAS No: 7195-50-8
• MF: C₇H₄BrN₃O₆
• MW: 306.027160644531
• CID: 548031
• PubChem ID: 2752983
• Update Time: 2025-04-19

Benzene,2-(bromomethyl)-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-(bromomethyl)-1,3,5-trinitro-
• 2-(bromomethyl)-1,3,5-trinitrobenzene
• 2,4,6-TRINITROBENZYL BROMIDE
• 2,3-DIMETHYL-1,3-BUTADIENE
• 2,4,6-Trinitro-benzylbromid
• FT-0725930
• AKOS004907766
• 7195-50-8
• DTXSID30372944
• 2,4,6-TRINITROBENZYLBROMIDE

• Inchi： 1S/C7H4BrN3O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3H2
• InChI Key： XLOWWYUYNQRCOB-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.92800
• Monoisotopic Mass: 304.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: 1.981
• Boiling Point: 389.7°C at 760 mmHg
• Flash Point: 189.5°C
• Refractive Index: 1.682
• PSA: 137.46000
• LogP: 3.87570